Cas no 1343069-66-8 (2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole)

• Product Name: 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole
• CAS No: 1343069-66-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD18267531
• CID: 5243484
• PubChem ID: 63105524
• Update Time: 2025-06-11

2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(azetidin-3-yloxy)methyl]-5-ethyl-1,3,4-oxadiazole
• 2-((Azetidin-3-yloxy)methyl)-5-ethyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-[(3-azetidinyloxy)methyl]-5-ethyl-
• 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole

• MDL： MFCD18267531
• Inchi： 1S/C8H13N3O2/c1-2-7-10-11-8(13-7)5-12-6-3-9-4-6/h6,9H,2-5H2,1H3
• InChI Key： IPADLFDFGNTNQE-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(CC)O1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: -0.3
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole

Research Brief on 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole (CAS: 1343069-66-8): Recent Advances and Applications

The compound 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole (CAS: 1343069-66-8) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the areas of antimicrobial and anticancer research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole, emphasizing its efficient production via a multi-step process involving azetidine ring formation and subsequent oxadiazole coupling. The compound's stability under physiological conditions and its compatibility with various functional groups make it an attractive building block for drug discovery. Notably, the study reported a yield optimization strategy that improved production efficiency by 35%, addressing previous scalability challenges.

Pharmacological investigations have revealed significant antimicrobial properties associated with this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2.5 μg/mL. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy studies. These findings position 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole as a potential lead compound for developing new antibiotics to combat drug-resistant pathogens.

In oncology research, preliminary in vitro studies have shown promising results. The compound exhibited selective cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values ranging from 8-15 μM. Molecular docking studies suggest potential interactions with key oncogenic targets, particularly kinases involved in cell proliferation pathways. Current research efforts are focused on structural modifications to enhance potency and selectivity while maintaining favorable pharmacokinetic properties.

The compound's unique chemical structure, featuring both azetidine and oxadiazole moieties, contributes to its diverse biological activities. Recent computational studies have mapped its pharmacophore features, identifying key hydrogen bond acceptors and hydrophobic regions that likely mediate its interactions with biological targets. These insights are guiding rational drug design approaches to develop derivatives with improved therapeutic profiles.

Future research directions include comprehensive ADMET profiling and in vivo efficacy studies to validate the compound's therapeutic potential. Several pharmaceutical companies have included 2-(azetidin-3-yloxy)methyl-5-ethyl-1,3,4-oxadiazole in their discovery pipelines, recognizing its value as a privileged scaffold for developing novel therapeutic agents across multiple disease areas.